Cas no 1017209-73-2 (3-Amino-2-(2-fluorophenyl)methylpropan-1-ol)

• Product Name: 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol
• CAS No: 1017209-73-2
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• MDL: MFCD09894879
• CID: 4567349
• PubChem ID: 24265026
• Update Time: 2025-06-14

3-Amino-2-(2-fluorophenyl)methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-(2-fluoro-phenyl)-propan-1-ol
• 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol

• MDL： MFCD09894879
• Inchi： 1S/C10H14FNO/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-4,8,13H,5-7,12H2
• InChI Key： JGFUBQCVBJWPBR-UHFFFAOYSA-N
• SMILES： C(O)C(CN)CC1=CC=CC=C1F

Computed Properties

• Exact Mass: 183.105942g/mol
• Monoisotopic Mass: 183.105942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.22g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.4±32.0 °C at 760 mmHg
• Flash Point: 258.9±30.1 °C

3-Amino-2-(2-fluorophenyl)methylpropan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol

Recent Advances in the Study of 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol (CAS: 1017209-73-2)

In recent years, the compound 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol (CAS: 1017209-73-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and amino-propanol structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol, highlighting its efficient production through a multi-step process involving fluorophenyl derivatives and amino-propanol precursors. The study emphasized the compound's high yield and purity, which are critical for its application in pharmaceutical formulations. Additionally, the research identified optimal conditions for scaling up production, making it a viable candidate for industrial applications.

Pharmacological investigations have revealed that 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in treating neurological disorders such as anxiety and depression. The compound's fluorophenyl moiety appears to enhance its binding affinity to target receptors, thereby improving its therapeutic efficacy.

Further research has explored the compound's potential in oncology. A study conducted by a team at the National Cancer Institute found that 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The results indicated a dose-dependent cytotoxic effect, with minimal toxicity to normal cells, highlighting its potential as a selective anticancer agent.

In conclusion, 3-Amino-2-(2-fluorophenyl)methylpropan-1-ol (CAS: 1017209-73-2) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological properties, and therapeutic potential make it a subject of ongoing investigation. Future studies are expected to explore its clinical applications and further elucidate its mechanism of action, paving the way for its development into novel therapeutics.